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Compound of Interest
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Cat. No.: B1174152 Get Quote

An In-depth Technical Guide to Amberlite LA-2: Chemical Structure and Synthesis

Introduction
Amberlite LA-2 is a widely utilized liquid anion exchanger developed by Rohm and Haas. It

has found extensive application in various separation and purification processes across the

chemical and pharmaceutical industries. Its primary function is in solvent extraction, where it

acts as a carrier for the selective removal of anionic species from aqueous solutions.[1] Notable

applications include the extraction of carboxylic acids such as penicillin G and glutaric acid from

fermentation broths, and the recovery of metal complexes from hydrometallurgical process

streams.[1][2]

Despite its widespread use, the precise chemical structure of Amberlite LA-2 is proprietary

and not publicly disclosed in detail. Consequently, its molecular formula and weight are often

listed as unspecified in chemical databases.[3][4][5] Literature and supplier information present

two main descriptions of its chemical nature. The most common description in the context of its

use in solvent extraction is that of a water-insoluble secondary amine.[2] Another description

characterizes it as a strongly basic, gel-type anion exchange resin with a cross-linked

polystyrene matrix and quaternary ammonium functionality.[3] This guide will explore both

potential structures and provide a generalized approach to its synthesis based on established

chemical principles for long-chain amines.

Chemical Structure and Properties
The dual descriptions of Amberlite LA-2 suggest it may be a product line with different

formulations or that the term is used for a liquid amine mixture that can also be impregnated
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into a solid resin support. For the purposes of this guide, we will consider both possibilities.

Proposed Structures
Secondary Amine Structure:

The most frequently cited identity for Amberlite LA-2 in extraction literature is a high-

molecular-weight secondary amine, specifically N-lauryl-N-trialkylmethylamine. The lauryl

group provides the necessary hydrophobicity for its function in organic solvents, while the

secondary amine group provides the site for reversible anion exchange. The exact composition

of the trialkylmethyl group is not specified, indicating it is likely a complex, branched alkyl chain.

Proposed Secondary Amine Structure of Amberlite LA-2
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Caption: Proposed structure of Amberlite LA-2 as a secondary amine.

Anion Exchange Resin Structure:

Alternatively, Amberlite LA-2 has been described as a gel-type strong anion exchange resin.

[3] This structure would consist of a cross-linked polystyrene backbone functionalized with

quaternary ammonium groups. This solid resin form is distinct from the liquid amine used in

solvent extraction but could be relevant in other applications like water treatment.
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Proposed Anion Exchange Resin Structure of Amberlite LA-2

Cross-linked Polystyrene Backbone Quaternary Ammonium Group
(-CH2-N+(R)3 Cl-)

Functionalized with

Click to download full resolution via product page

Caption: Proposed structure of Amberlite LA-2 as an anion exchange resin.

Physical and Chemical Properties
The quantitative data available for Amberlite LA-2 is limited and sometimes inconsistent,

which is common for commercial chemical products that are not single, pure compounds.

Property Value Source(s)

CAS Number 11128-96-4 [3][4][5]

Appearance Pale yellow liquid [1]

Density 0.83 g/cm³ or 1.3 ± 0.1 g/cm³ [1][3][4]

Solubility in Water Insoluble [6]

Molecular Formula Unspecified [3][4]

Molecular Weight 0 (Unspecified) [3][4][5]

Synthesis of Amberlite LA-2
The manufacturing process for Amberlite LA-2 is proprietary. However, a representative

synthesis for a long-chain secondary amine, such as N-lauryl-N-trialkylmethylamine, can be

proposed based on established organic chemistry principles. A plausible route would involve

the reductive amination of a long-chain ketone with a primary amine or the alkylation of a

primary amine.

Representative Synthesis: Reductive Amination
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A general and effective method for preparing secondary amines is the reaction of a primary

amine with a ketone followed by reduction. In this hypothetical synthesis, a trialkylmethyl

primary amine would react with a C12 ketone (e.g., 2-dodecanone) under reductive conditions.
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Caption: Generalized workflow for the synthesis of a long-chain secondary amine.
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Experimental Protocol (Hypothetical)
This protocol describes a general procedure for the synthesis of a long-chain secondary amine

via reductive amination.

Materials:

Trialkylmethylamine (1.0 eq)

2-Dodecanone (1.0 eq)

Sodium borohydride (NaBH₄) (1.5 eq)

Methanol (solvent)

Diethyl ether (extraction solvent)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, condenser, dropping funnel

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser,

dissolve the trialkylmethylamine (1.0 eq) and 2-dodecanone (1.0 eq) in methanol.

Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation

of the imine intermediate.

Reduction: Cool the flask in an ice bath. Slowly add sodium borohydride (1.5 eq) portion-

wise to the stirred solution. Control the rate of addition to manage the exothermic reaction

and hydrogen gas evolution.

Reaction Completion: After the addition is complete, remove the ice bath and allow the

reaction to stir at room temperature overnight.

Workup:
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Carefully quench the reaction by slowly adding water to decompose any excess NaBH₄.

Reduce the volume of methanol using a rotary evaporator.

Add diethyl ether to the residue and transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water and saturated NaHCO₃ solution.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure to yield the crude product.

Purification: Purify the crude secondary amine by vacuum distillation to obtain the final

product.

Key Experimental Application: Reactive Extraction
of Carboxylic Acids
Amberlite LA-2 is highly effective for the reactive extraction of carboxylic acids from aqueous

solutions, such as fermentation broths. The secondary amine group reacts with the carboxylic

acid to form an ion pair, which is soluble in the organic phase.

Mechanism of Extraction
The extraction process involves an acid-base reaction at the interface of the aqueous and

organic phases. The amine (B) reacts with the carboxylic acid (HA) to form an amine-acid

complex (ion pair) that is then extracted into the organic phase.
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Caption: Signaling pathway for the reactive extraction of a carboxylic acid.

Experimental Protocol: Extraction of Glutaric Acid
This protocol is based on methodologies described for the extraction of dicarboxylic acids using

Amberlite LA-2.[2]

Materials:

Aqueous phase: Solution of glutaric acid in water (e.g., 0.84 mol·kg⁻¹).[2]

Organic phase: Amberlite LA-2 dissolved in a suitable diluent (e.g., 1-octanol).

Erlenmeyer flasks, constant temperature water bath shaker, separatory funnels.

Titration equipment or HPLC for analysis.

Procedure:
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Phase Preparation:

Prepare the aqueous feed solution by dissolving a known amount of glutaric acid in

deionized water.

Prepare the organic extractant solution by dissolving the desired concentration of

Amberlite LA-2 in the chosen organic diluent.

Extraction:

Place equal volumes (e.g., 30 mL) of the aqueous and organic phases into an Erlenmeyer

flask.[2]

Place the flask in a constant temperature water bath shaker (e.g., at 298 K) and agitate at

a constant speed (e.g., 140 rpm) for a set duration (e.g., 6 hours) to ensure equilibrium is

reached.[2]

Phase Separation:

After shaking, transfer the mixture to a separatory funnel and allow the phases to separate

for a sufficient time (e.g., 2 hours) at the same temperature.[2]

Analysis:

Carefully separate the aqueous (raffinate) and organic (extract) phases.

Determine the concentration of glutaric acid remaining in the aqueous phase using a

suitable analytical method, such as titration with a standardized NaOH solution or HPLC.

The concentration of the acid in the organic phase can be calculated by mass balance.

Conclusion
Amberlite LA-2 is a versatile and effective liquid anion exchanger, primarily functioning as a

high-molecular-weight secondary amine in solvent extraction applications. While its exact

chemical structure is proprietary, its operational principles are well-understood within the

framework of amine-based reactive extraction. The lack of a specific, public synthesis protocol

necessitates the use of generalized synthetic routes for long-chain secondary amines to
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understand its production. The provided protocols for a representative synthesis and a key

experimental application offer a foundational understanding for researchers and drug

development professionals working with this class of reagents. The conflicting descriptions of

its structure as either a liquid amine or a solid resin highlight the importance of verifying the

specific product formulation for any given application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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